2,6-Dichlorophenylthiourea
Overview
Description
2,6-Dichlorophenylthiourea is a useful research compound. Its molecular formula is C7H6Cl2N2S and its molecular weight is 221.11 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as >33.2 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Application in Sludge Reduction and Biological Inhibition
A study by Tian et al. (2013) explored the use of 2,6-dichlorophenol (2,6-DCP) in sludge culture. They found that the extracellular polymeric substance (EPS) matrix in sludge acted as a protective barrier, affecting the transfer of 2,6-DCP from liquid to sludge. This led to a significant reduction in sludge (about 40%) initially, highlighting the potential use of 2,6-DCP in waste management, particularly in sludge reduction. However, they noted that the effectiveness decreased over time, possibly due to the EPS protection mechanism (Tian et al., 2013).
Antipathogenic Activity
Limban et al. (2011) synthesized and tested several acylthioureas, including derivatives of 2,6-dichlorophenylthiourea, for their antipathogenic activity. These compounds were found to have significant effects on bacterial cells, particularly on strains like Pseudomonas aeruginosa and Staphylococcus aureus, which are known for their biofilm-forming abilities. This indicates potential applications in the development of new antimicrobial agents with antibiofilm properties (Limban et al., 2011).
Enzyme Inhibition and Mercury Sensing
Rahman et al. (2021) studied six unsymmetrical thiourea derivatives, including this compound, for their potential as enzyme inhibitors and mercury sensors. They found that these compounds had significant inhibitory effects against acetylcholinesterase and butyrylcholinesterase. Additionally, these derivatives showed potential as sensing probes for detecting toxic metals like mercury, suggesting applications in environmental monitoring and healthcare (Rahman et al., 2021).
Oxidative Degradation and Environmental Impact
Dai et al. (2022) investigated the oxidative degradation of 2,6-dichlorophenol using ferrate(VI). They found that the degradation efficiency varied with pH and temperature, and the reaction followed a second-order rate law. This study suggests that 2,6-dichlorophenol can be efficiently degraded to form non-toxic products, making it a potential candidate for environmental remediation processes (Dai et al., 2022).
Biosorption and Removal from Aqueous Solutions
Agarry et al. (2013) explored the use of modified plantain peel as a low-cost adsorbent for the removal of 2,6-dichlorophenol from aqueous solutions. They found that the biosorption of 2,6-dichlorophenol was dependent on various factors like concentration, contact time, and temperature. This study highlights the potential application of agricultural waste products in removing harmful chemicals from water, contributing to environmental sustainability (Agarry et al., 2013).
Safety and Hazards
Properties
IUPAC Name |
(2,6-dichlorophenyl)thiourea | |
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InChI |
InChI=1S/C7H6Cl2N2S/c8-4-2-1-3-5(9)6(4)11-7(10)12/h1-3H,(H3,10,11,12) | |
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InChI Key |
KUQHRGMPBWZVQR-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC(=C(C(=C1)Cl)NC(=S)N)Cl | |
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Molecular Formula |
C7H6Cl2N2S | |
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DSSTOX Substance ID |
DTXSID90216113 | |
Record name | Thiourea, (2,6-dichlorophenyl)- | |
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Molecular Weight |
221.11 g/mol | |
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Solubility |
>33.2 [ug/mL] (The mean of the results at pH 7.4) | |
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Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
6590-91-6 | |
Record name | Thiourea, (2,6-dichlorophenyl)- | |
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Record name | Thiourea, (2,6-dichlorophenyl)- | |
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Record name | N-(2,6-Dichlorophenyl)thiourea | |
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